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Compound of Interest

Compound Name: Titanium(III) oxide

Cat. No.: B075369 Get Quote

Essential Safety and Handling Guide for
Titanium(III) Oxide
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Titanium(III) oxide (Ti₂O₃) in a laboratory setting. Adherence to

these guidelines is critical for ensuring personnel safety and minimizing environmental impact.

Hazard Identification and Risk Assessment
Titanium(III) oxide is a black, odorless, solid powder. While generally stable, it is a reactive

material with the following potential hazards:

Reactivity: It can react with strong oxidizing agents.

Air and Moisture Sensitivity: Finely divided powders may be air-sensitive and potentially

pyrophoric, meaning they can spontaneously ignite on contact with air.[1] This risk is

elevated during operations that increase surface area, such as milling or grinding.[2]

Inhalation Hazard: Inhalation of fine dust particles can cause respiratory tract irritation.[3][4]

Long-term exposure to high concentrations of titanium dusts may lead to lung conditions.[4]
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Combustibility: As a fine powder, it may pose a combustible dust explosion hazard when

dispersed in the air.[5]

Personal Protective Equipment (PPE)
The following PPE must be worn at all times when handling Titanium(III) oxide.

PPE Category Specification

Eye Protection

Chemical splash goggles or safety glasses with

side-shields meeting OSHA 29 CFR 1910.133

or European Standard EN166.[6] A face shield is

required when there is a risk of explosion or

significant splashing.[1][7]

Skin Protection

A flame-resistant lab coat is mandatory.[6][8]

Wear chemical-resistant gloves (nitrile gloves

are generally adequate for brief contact, but

neoprene gloves over nitrile are recommended

for added protection).[7] Clothing should be

made of cotton or other non-synthetic materials.

[1]

Respiratory Protection

For operations that may generate dust, a

NIOSH-approved respirator with a particulate

filter is required.[6] Ensure proper ventilation,

preferably within a chemical fume hood or glove

box.[7][9]

Quantitative Safety Data
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Parameter Value

Melting Point ~1750-2130 °C[5][6][10]

Occupational Exposure Limits (as Titanium

Dioxide)

OSHA PEL (Total Dust): 15 mg/m³ (8-hour TWA)

ACGIH TLV (TWA): 10 mg/m³[5]

Physical Appearance Black, odorless solid powder[6][10]

Stability

Stable under normal conditions, but reactive

with strong oxidizing agents.[6][9] May be air

and moisture sensitive.[11]

Operational Plan: Step-by-Step Handling Procedure
To ensure safety, a "dry-run" of any new procedure with a less hazardous material is

recommended.[7] Always use the "buddy system"; never work with pyrophoric or highly reactive

materials alone.[1][7]
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Safe Handling Workflow for Titanium(III) Oxide

Preparation

Handling

Cleanup and Disposal

1. Prepare Work Area
- Clear fume hood/glove box

- Remove flammables
- Ensure emergency equipment is accessible

2. Don Full PPE
- Flame-resistant lab coat
- Goggles and face shield

- Double gloves (Nitrile/Neoprene)
- Respirator

Ensure safety first

3. Establish Inert Atmosphere
- Use glove box or Schlenk line

- Purge container with Argon/Nitrogen

Proceed to handling

4. Weigh and Transfer
- Use non-sparking tools

- Keep container closed when not in use
- Minimize dust creation

Maintain inert conditions

5. Decontaminate Equipment
- Rinse tools with a non-reactive solvent under inert atmosphere

After procedure completion

6. Dispose of Waste
- Collect all waste in a labeled, sealed container

- Follow hazardous waste protocols

7. Clean Work Area
- Wipe down surfaces
- Doff PPE correctly

Final steps

Click to download full resolution via product page

Caption: Workflow for safely handling Titanium(III) Oxide.
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Detailed Steps:

Preparation:

Designate a work area, preferably a chemical fume hood or a glove box.[7]

Remove all flammable materials and unnecessary equipment from the area.[1]

Ensure a Class D fire extinguisher, dry sand, or sodium chloride is immediately accessible

for metal fires.[3][8] Do NOT use water, CO₂, or standard ABC extinguishers on a metal

powder fire.[12][13]

Locate the nearest safety shower and eyewash station.[7]

Don all required PPE as specified in the table above.

Handling:

For finely divided powders, all manipulations should be performed under an inert

atmosphere (e.g., in a glove box or using a Schlenk line) to prevent contact with air and

moisture.[2]

Use non-sparking tools made of materials like aluminum or beryllium-copper for transfers.

[14]

When transferring the powder, do so carefully to minimize dust generation.[2] Keep

containers tightly sealed when not in use.[9]

Ground all equipment to prevent the buildup of static electricity.[14]

Spill Response:

In case of a small, contained spill, do not use water or a standard vacuum cleaner.[14]

Carefully cover the spill with a Class D extinguishing agent like dry sand or powdered

graphite.[12]
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Gently sweep the material into a designated, labeled metal waste container using a

natural-fiber broom and a non-sparking dustpan.[14]

For larger spills or if a fire ignites, evacuate the area, alert others, and contact emergency

personnel.[6]

Disposal Plan
All waste containing Titanium(III) oxide must be treated as hazardous waste.

Collection:

Collect all contaminated solids (e.g., residual powder, contaminated wipes) in a clearly

labeled, sealed, and non-sparking or anti-static container.[14][15] Do not mix with other

chemical waste.[16]

Contaminated solvents or solutions should be collected in a separate, labeled hazardous

waste container.

Storage:

Store the waste container in a cool, dry, well-ventilated area away from incompatible

materials, particularly strong oxidizers.[9]

Disposal:

Dispose of the hazardous waste through your institution's environmental health and safety

office.[17] All waste disposal must comply with local, state, and federal regulations.

Never dispose of reactive metal waste down the drain or in regular trash.[17] This can lead

to fires and the release of toxic fumes.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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